N-(9H-fluoren-2-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propanamide

• IUPAC Name: N-(9H-fluoren-2-yl)-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide
• InChI: InChI=1S/C22H19N3OS/c1-14-12-25-18(13-27-22(25)23-14)7-9-21(26)24-17-6-8-20-16(11-17)10-15-4-2-3-5-19(15)20/h2-6,8,11-13H,7,9-10H2,1H3,(H,24,26)
• InChI Key: OFKKUZMGDCDUJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CSC2=N1)CCC(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol
• CAS No.: 1251685-22-9

Description

N-(9H-fluoren-2-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propanamide is a useful research compound. Its molecular formula is C22H19N3OS and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications

Radioiodinated Nitroimidazole Analogues as Tumor Hypoxia Markers

Novel nitroimidazole-based thioflavin-T derivatives were synthesized and evaluated for their ability to identify tumor hypoxia. These compounds were radiolabeled with iodine-131 and demonstrated selective accumulation in hypoxic tumor cells in vitro and in vivo, highlighting their potential as tumor hypoxia markers for diagnostic purposes (Zejun Li et al., 2005).

Antimicrobial and Cytotoxic Activities of Thiazole Derivatives

A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives were synthesized and found to exhibit psychotropic, anti-inflammatory, and cytotoxic activities. These compounds demonstrated significant antimicrobial action, suggesting their potential in developing new therapeutic agents (A. Zablotskaya et al., 2013).

Fluorenylidene Moieties in N-Heterocyclic Carbenes

Research into the directional properties of fluorenylidene moieties within unsymmetrically substituted N-heterocyclic carbenes revealed unexpected CH activation with palladium. These findings have implications for catalysis, specifically in enhancing the efficiency of Suzuki-Miyaura cross-coupling reactions, a key reaction in the synthesis of pharmaceuticals and organic materials (Matthieu Teci et al., 2014).

Synthesis of Thiazole Derivatives with Antimicrobial and Cytotoxic Activities

Novel 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives were created and evaluated for their antimicrobial and cytotoxic potential. Certain compounds demonstrated high antibacterial activity and selective cytotoxic effects, indicating their promise for drug development (Sam Dawbaa et al., 2021).

Thermally Stable Polyimides Bearing Pendent Fluorene Moieties

Research on the synthesis of novel aromatic polyimides with fluorenamide moieties showcased their potential in high-performance materials due to their excellent thermal stability and electrical properties. These materials could find applications in aerospace, electronics, and other high-tech industries (Z. Rafiee and Leila Golriz, 2014).